![molecular formula C18H17N3O3S B6259417 2-{[4-(4-methoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid CAS No. 893725-48-9](/img/no-structure.png)
2-{[4-(4-methoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
Description
The compound “2-{[4-(4-methoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid” is a complex organic molecule that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound . The molecule also contains methoxyphenyl and methylphenyl groups attached to the triazole ring, and a sulfanyl group linking the triazole ring to an acetic acid group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The 1,2,4-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds containing a 1,2,4-triazole ring are known to participate in a variety of chemical reactions. These can include nucleophilic substitutions and additional reactions depending on the other functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings could influence properties such as solubility, melting point, and reactivity .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-methoxybenzyl chloride with 4-methylbenzylamine to form intermediate 1. Intermediate 1 is then reacted with 4-(4-methylphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol in the presence of potassium carbonate to form the desired compound.", "Starting Materials": [ "4-methoxybenzyl chloride", "4-methylbenzylamine", "4-(4-methylphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol", "potassium carbonate" ], "Reaction": [ "Step 1: 4-methoxybenzyl chloride is reacted with 4-methylbenzylamine in the presence of a base such as sodium hydroxide to form intermediate 1.", "Step 2: Intermediate 1 is then reacted with 4-(4-methylphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol in the presence of potassium carbonate and a solvent such as DMF to form the desired compound.", "Step 3: The reaction mixture is then filtered and the product is purified using techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
893725-48-9 |
Product Name |
2-{[4-(4-methoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
Molecular Formula |
C18H17N3O3S |
Molecular Weight |
355.4 |
Purity |
85 |
Origin of Product |
United States |
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![2-methylidene-1-azabicyclo[2.2.2]octan-3-one](/img/structure/B6259366.png)